Cas no 2385891-12-1 (Tert-butyl 2-(aminomethyl)-6-(trifluoromethyl)morpholine-4-carboxylate)

Tert-butyl 2-(aminomethyl)-6-(trifluoromethyl)morpholine-4-carboxylate structure
2385891-12-1 structure
Product Name:Tert-butyl 2-(aminomethyl)-6-(trifluoromethyl)morpholine-4-carboxylate
CAS No:2385891-12-1
MF:C11H19F3N2O3
MW:284.275373697281
CID:6611545
PubChem ID:165669778
Update Time:2023-12-01

Tert-butyl 2-(aminomethyl)-6-(trifluoromethyl)morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • EN300-7444998
    • 2385891-12-1
    • tert-butyl 2-(aminomethyl)-6-(trifluoromethyl)morpholine-4-carboxylate
    • Tert-butyl 2-(aminomethyl)-6-(trifluoromethyl)morpholine-4-carboxylate
    • Inchi: 1S/C11H19F3N2O3/c1-10(2,3)19-9(17)16-5-7(4-15)18-8(6-16)11(12,13)14/h7-8H,4-6,15H2,1-3H3
    • InChI Key: UHYMRFQZOWOGGW-UHFFFAOYSA-N
    • SMILES: FC(C1CN(C(=O)OC(C)(C)C)CC(CN)O1)(F)F

Computed Properties

  • Exact Mass: 284.13477696g/mol
  • Monoisotopic Mass: 284.13477696g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 328
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 64.8Ų

Tert-butyl 2-(aminomethyl)-6-(trifluoromethyl)morpholine-4-carboxylate Pricemore >>

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Enamine
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